![molecular formula C17H16BrFN4S B4763173 N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine](/img/structure/B4763173.png)
N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine
Overview
Description
N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in scientific research. It is a triazole-based compound that exhibits various biochemical and physiological effects. The synthesis of this compound is challenging, and it requires a specific method to obtain it in high yield and purity.
Mechanism of Action
The mechanism of action of N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to function by inhibiting the activity of specific enzymes and receptors. The compound has shown inhibitory activity against various kinases, including JAK2, EGFR, and VEGFR2. It has also shown activity against the dopamine transporter, making it a potential candidate for the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects. The compound has demonstrated anti-inflammatory, anti-cancer, and anti-bacterial activity. It has also shown activity against various viruses, including the influenza virus and HIV-1. The compound has shown promising results in animal models, making it a potential candidate for drug development.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine in lab experiments include its potent inhibitory activity against various enzymes and receptors, its broad-spectrum activity against various diseases, and its promising results in animal models. However, the limitations of using this compound include its challenging synthesis, its potential toxicity, and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine. These include:
1. Further research to fully understand the mechanism of action of the compound.
2. Development of more efficient and cost-effective methods for the synthesis of the compound.
3. Investigation of the potential toxicity of the compound and its safety profile.
4. Development of new derivatives of the compound with improved activity and selectivity.
5. Investigation of the potential use of the compound in combination with other drugs for the treatment of various diseases.
Scientific Research Applications
N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine has been extensively used in scientific research. It has shown promising results in the treatment of various diseases, including cancer, bacterial and viral infections, and neurological disorders. The compound has demonstrated potent inhibitory activity against various enzymes and receptors, making it a potential candidate for drug development.
properties
IUPAC Name |
N-[(3-bromophenyl)methyl]-3-[(4-fluorophenyl)methylsulfanyl]-5-methyl-1,2,4-triazol-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrFN4S/c1-12-21-22-17(24-11-13-5-7-16(19)8-6-13)23(12)20-10-14-3-2-4-15(18)9-14/h2-9,20H,10-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFMTVGJJPCHQRY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N1NCC2=CC(=CC=C2)Br)SCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrFN4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.